Cas no 125096-15-3 (10H-Phenothiazine-10-aceticacid, hydrazide)

• Product Name: 10H-Phenothiazine-10-aceticacid, hydrazide
• CAS No: 125096-15-3
• MF: C₁₄H₁₃N₃OS
• MW: 271.337521314621
• MDL: MFCD01249325
• CID: 136933
• PubChem ID: 2815095
• Update Time: 2025-10-21

10H-Phenothiazine-10-aceticacid, hydrazide Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-aceticacid, hydrazide
• 2-(10H-PHENOTHIAZIN-10-YL)ACETOHYDRAZIDE
• 2-(10H-phenothiazin-10-yl)-acetohydrazide
• 2-(10H-Phenothiazin-10-yl)acetohydrazide, tech
• 2-phenothiazin-10-ylacetohydrazide
• acetohydrazido phenothiazine
• BUTTPARK 124\43-69
• DTXSID90384649
• BS-14707
• SCHEMBL3240026
• 10H-Phenothiazine-10-acetic acid, hydrazide
• CS-0162884
• FT-0608363
• W-205208
• Oprea1_433159
• HMS1525H08
• MFCD01249325
• IDI1_032152
• Z1139789516
• 125096-15-3
• Maybridge4_001570
• DGGWSYPHEPMOBE-UHFFFAOYSA-N
• AKOS012887707
• DB-025656
• 2-(PHENOTHIAZIN-10-YL)ACETOHYDRAZIDE

• MDL： MFCD01249325
• Inchi： 1S/C14H13N3OS/c15-16-14(18)9-17-10-5-1-3-7-12(10)19-13-8-4-2-6-11(13)17/h1-8H,9,15H2,(H,16,18)
• InChI Key： DGGWSYPHEPMOBE-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(CC(NN)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 271.07800
• Monoisotopic Mass: 271.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• Density: 1.331
• Melting Point: 216 °C
• Boiling Point: 526.1°Cat760mmHg
• Flash Point: 272°C
• Refractive Index: 1.684
• PSA: 83.66000
• LogP: 3.43540

Additional information on 10H-Phenothiazine-10-aceticacid, hydrazide

Introduction to 10H-Phenothiazine-10-acetic acid, hydrazide (CAS No: 125096-15-3)

10H-Phenothiazine-10-acetic acid, hydrazide, identified by its Chemical Abstracts Service (CAS) number 125096-15-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative belongs to the phenothiazine class, a family of molecules renowned for their diverse biological activities. The structural motif of phenothiazine, characterized by a benzene ring fused to a thiazine ring, has been extensively explored for its potential in drug development, particularly in the treatment of neurological and inflammatory disorders.

The compound 10H-Phenothiazine-10-acetic acid, hydrazide is particularly noteworthy due to its hydrazide functional group, which introduces a reactive site suitable for further chemical modifications. This feature makes it a valuable intermediate in the synthesis of more complex pharmacophores. The acetic acid moiety further enhances its reactivity, allowing for conjugation with various biomolecules and the development of novel therapeutic agents.

In recent years, there has been growing interest in phenothiazine derivatives as potential therapeutic candidates. The unique electronic and steric properties of the phenothiazine core contribute to its ability to interact with biological targets such as receptors and enzymes. For instance, certain phenothiazines have demonstrated efficacy in treating conditions like schizophrenia and Alzheimer's disease by modulating neurotransmitter activity. The hydrazide derivative of 10H-Phenothiazine-10-acetic acid is being investigated for its potential to extend these therapeutic applications through structural modifications that enhance target specificity and bioavailability.

One of the most compelling aspects of 10H-Phenothiazine-10-acetic acid, hydrazide is its role as a building block in the synthesis of bioactive molecules. The hydrazide group can undergo various chemical reactions, including condensation with carbonyl compounds to form Schiff bases, which are known for their pharmacological properties. These reactions allow chemists to tailor the structure of the compound precisely, enabling the optimization of its biological activity. For example, researchers have synthesized derivatives of this compound that exhibit potent anti-inflammatory and antioxidant effects, making them promising candidates for treating chronic inflammatory diseases and oxidative stress-related disorders.

The pharmaceutical industry has been particularly interested in developing new drugs based on phenothiazine scaffolds due to their favorable pharmacokinetic profiles. 10H-Phenothiazine-10-acetic acid, hydrazide serves as a versatile precursor for creating novel molecules with improved efficacy and reduced side effects. Recent studies have highlighted its utility in generating compounds that target specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. By leveraging the reactivity of the hydrazide group, scientists have been able to develop innovative strategies for drug design that could lead to breakthroughs in therapeutic intervention.

Another area where 10H-Phenothiazine-10-acetic acid, hydrazide has shown promise is in the field of medicinal chemistry. The compound's ability to form stable complexes with metal ions has led to investigations into its potential use as a chelating agent. Metal chelation is a critical strategy in cancer therapy, where platinum-based drugs like cisplatin rely on chelation to exert their cytotoxic effects. Researchers are exploring whether derivatives of this compound can enhance the efficacy of metal-based therapies while minimizing toxicity.

The synthetic pathways involving 10H-Phenothiazine-10-acetic acid, hydrazide are also noteworthy from an industrial perspective. The availability of efficient synthetic routes allows for large-scale production, which is essential for clinical applications. Advances in green chemistry have further refined these processes, making them more sustainable and environmentally friendly. For instance, catalytic methods have been developed that reduce waste and energy consumption while maintaining high yields.

In conclusion, 10H-Phenothiazine-10-acetic acid, hydrazide (CAS No: 125096-15-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.